Cas no 302951-45-7 (3-methyl-N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}benzamide)

• Product Name: 3-methyl-N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}benzamide
• CAS No: 302951-45-7
• MF: C₁₈H₁₇N₃O₄S
• MW: 371.410282850266
• CID: 5446216
• Update Time: 2025-10-21

3-methyl-N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-(4-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}phenyl)benzamide
• 3-methyl-N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}benzamide

• Inchi： 1S/C18H17N3O4S/c1-12-4-3-5-14(10-12)18(22)19-15-6-8-16(9-7-15)26(23,24)21-17-11-13(2)25-20-17/h3-11H,1-2H3,(H,19,22)(H,20,21)
• InChI Key： KXORNWDQDQMHQU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NC2C=C(C)ON=2)(=O)=O)C=C1)(=O)C1=CC=CC(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-methyl-N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}benzamide

Comprehensive Overview of 3-methyl-N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}benzamide (CAS No. 302951-45-7)

3-methyl-N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}benzamide (CAS No. 302951-45-7) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to in abbreviated forms in scientific literature, belongs to the class of sulfonamide derivatives, which are known for their diverse biological activities. The presence of both methylbenzamide and oxazole sulfonamide moieties in its structure makes it a subject of interest for drug discovery and development.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their applications in medicinal chemistry. Researchers are particularly intrigued by the potential of 3-methyl-N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}benzamide to act as a modulator in various biochemical pathways. Its CAS No. 302951-45-7 is frequently searched in academic databases, reflecting its relevance in contemporary studies. The compound's molecular weight, solubility, and stability under different conditions are key parameters investigated by scientists aiming to harness its full potential.

The synthesis of 3-methyl-N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}benzamide involves multi-step organic reactions, often starting with the preparation of the oxazole sulfonamide core. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in heterocyclic compounds, this molecule is also studied for its bioavailability and pharmacokinetic properties, which are critical for its potential therapeutic use.

One of the trending topics in the scientific community is the exploration of small-molecule inhibitors for targeted therapies. 3-methyl-N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}benzamide has been evaluated for its ability to interact with specific enzyme targets, making it a candidate for further investigation in precision medicine. Its CAS No. 302951-45-7 is often associated with studies focusing on structure-activity relationships (SAR), a hot topic in drug design.

From an industrial perspective, the scalability of producing 3-methyl-N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}benzamide is a subject of ongoing research. Optimizing reaction yields and minimizing by-products are essential for its commercial viability. Additionally, the compound's environmental impact and degradation pathways are being studied to ensure sustainable practices in its manufacture and disposal.

In conclusion, 3-methyl-N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}benzamide (CAS No. 302951-45-7) represents a promising avenue for scientific exploration. Its unique chemical structure, combined with its potential applications in drug discovery and biochemical research, makes it a compound of significant interest. As research progresses, its role in addressing unmet medical needs and advancing molecular science will likely become even more prominent.